Cas no 20780-54-5 ((S)-Styrene oxide)

(S)-Styrene oxide Properties

Names and Identifiers

• (S)-phenyloxirane
• (S)-Styrene oxide
• (S)-(+)-Styryl oxide
• (S)-(-)-Styrene oxide
• (2S)-2-phenyloxirane
• (S)-Phenylethylene oxide
• (S)-(-)-Phenylethylene oxide
• (S)-(-)-Phenyloxirane
• (S)-2-Phenyloxirane
• S-Phenyloxirane
• (S)-1,2-Epoxyethylbenzene
• S-(Epoxyethyl)benzene
• (S)-(+)-Styrene oxide
• Styrene oxide, (S)-
• Benzene, (epoxyethyl)-, (S)-
• Oxirane, phenyl-, (2S)-
• AV5P894C84
• (R)-Styreneoxide
• (s)-styreneoxide
• (S)-phenyl oxirane
• PubChem5835
• (+)-S-Epoxystyrene
• (S)-2-phenyl-oxirane
• Jsp004262
• (S)-(+)-(Epoxye
• UNII-AV5P894C84
• AWMVMTVKBNGEAK-MRVPVSSYSA-N
• AS-12170
• AC8296
• (r)-(+)-1,2-epoxyethylbenzene
• (S)-STYRENE 7,8-OXIDE
• PD193091
• 20780-54-5
• AKOS016843180
• CS-W011206
• MFCD00064310
• SCHEMBL987488
• (2S)-2-phenyloxirane;(S)-Styrene oxide
• Z1255390768
• Q27122276
• (-)-PHENYLOXIRANE
• AMY14841
• S0517
• A814881
• (-)-STYRENE OXIDE
• (R)-(+)-Styrene-d5 Oxide
• Q-200028
• Benzene, (epoxyethyl)-, (S)-(+)-
• (S)-(+)-(Epoxyethyl)benzene
• (S)-(+)-Epoxyethylbenzene
• CZ96250400
• (S)-Phenyloxirane, ChiPros(R), produced by BASF, 98%
• (R)-(+)-Styrene oxide
• EN300-183418
• CHEBI:51014
• C20782
• NIOSH/CZ9625040
• CCRIS 4094
• NS00120263
• (S)-(-)-Styrene oxide, 98%, optical purity ee: 98% (HPLC)
• DTXSID90174865
• Oxirane, 2-phenyl-, (2S)-
• +Expand

• MDL： MFCD00064310
• InChIKey： AWMVMTVKBNGEAK-MRVPVSSYSA-N
• Inchi： 1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/t8-/m1/s1
• SMILES： O1C([H])([H])[C@]1([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 3587977

Computed Properties

• Exact Mass: 120.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 120.058
• Heavy Atom Count: 9
• Complexity: 94.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• LogP: 1.75790
• PSA: 12.53000
• Refractive Index: n20/D 1.535(lit.)
• Boiling Point: 192-194 °C(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Specific Rotation: -33 º (neat)
• Optical Activity: [α]20/D −33°, neat
• Density: 1.051 g/mL at 25 °C(lit.)

(S)-Styrene oxide Security Information

• Symbol: GHS06 GHS08
• RTECS：CZ9625030
• WGK Germany：3
• Safety Term：S53;S26;S36/37;S45
• Safety Instruction： S53-S26-S36/37-S45
• Risk Phrases：R45; R20/21; R36/38
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H311-H315-H319-H331-H350
• Warning Statement： P201-P261-P280-P305 + P351 + P338-P311
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 45-20/21-36/38
• Signal Word：Danger
• HazardClass：6.1
• FLUKA BRAND F CODES：10

(S)-Styrene oxide Customs Data

• HS CODE：2910900090
• Customs Data：

  China Customs Code:

  2910900090

  Overview:

  2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons